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Compound of Interest

Compound Name: 4-tert-Octylphenol-3,5-d2

Cat. No.: B584496

An In-depth Technical Guide on the Physical Characteristics of 4-tert-Octylphenol-3,5-d2

This technical guide provides a comprehensive overview of the core physical characteristics of
4-tert-Octylphenol-3,5-d2, a deuterated analog of 4-tert-Octylphenol. This document is
intended for researchers, scientists, and professionals in drug development and environmental
analysis who utilize isotopically labeled compounds. The information compiled herein includes
guantitative physical data, general experimental protocols for characterization, and a logical
diagram illustrating the structure-property relationships.

Quantitative Physical and Chemical Data

The physical properties of 4-tert-Octylphenol-3,5-d2 are summarized in the table below. It is
important to note that some data, such as melting and boiling points, are often reported for the
non-deuterated parent compound, 4-tert-Octylphenol (CAS 140-66-9), and are provided here
as a close reference.
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Property Value

Chemical Formula C14H20D20[1][2]

Molecular Weight 208.34 g/mol [2][3]

CAS Number 1173021-20-9[2][3][4][5]
Typically supplied as a colorless solution in

Appearance acetone.[1] The non-deuterated form is a white
solid.[6][7]

Purity >98%[1]

Isotopic Enrichment

=98 atom % DI[5]

Melting Point

79-85 °C (for non-deuterated 4-tert-Octylphenol)
[61[71[8]

279-283 °C (for non-deuterated 4-tert-

Boiling Point
Octylphenol)[6][8]

Soluble in alcohol, xylenes, and acetone.[7]
Solubility Water solubility: 19 mg/L at 22°C (for non-
deuterated 4-tert-Octylphenol).[8]

-20°C for solutions[3] or room temperature for
Storage Temperature
the neat compound.[5]

Experimental Protocols for Physical
Characterization

Detailed experimental procedures for determining the physical characteristics of 4-tert-
Octylphenol-3,5-d2 are crucial for its application as an analytical standard. The following are
generalized protocols for key physical property measurements.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Determination
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o Sample Preparation: A small amount of the crystalline solid 4-tert-Octylphenol-3,5-d2 is
finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is used. The capillary tube containing
the sample is placed in the heating block of the apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid particle liquefies (clear point) are recorded. This range is
reported as the melting point. For a pure substance, this range is typically narrow.

Determination of Boiling Point

The boiling point provides information about the volatility of a substance.
Methodology: Distillation Method

o Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a thermometer placed appropriately to measure the vapor temperature,
and a receiving flask.

e Procedure: A sample of 4-tert-Octylphenol-3,5-d2 is placed in the distillation flask with a
few boiling chips to ensure smooth boiling. The flask is heated gently.

o Measurement: The temperature is recorded when the liquid is boiling, and a stable ring of
condensate is observed on the thermometer bulb. This temperature, at a given atmospheric
pressure, is the boiling point. The pressure should be recorded as the boiling point is
pressure-dependent.

Determination of Solubility

Solubility data is essential for preparing solutions and for understanding the compound's
behavior in different matrices.

Methodology: Equilibrium Solubility Method
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o Sample Preparation: An excess amount of solid 4-tert-Octylphenol-3,5-d2 is added to a
known volume of the solvent of interest (e.g., water, ethanol, acetone) in a sealed container.

o Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

o Separation and Analysis: The saturated solution is filtered to remove any undissolved solid. A
known volume of the clear filtrate is then taken, and the solvent is evaporated to determine
the mass of the dissolved solute. Alternatively, the concentration of the compound in the
filtrate can be determined using a suitable analytical technique such as High-Performance
Liquid Chromatography (HPLC) or Gas Chromatography (GC).

o Calculation: The solubility is then expressed as mass of solute per volume of solvent (e.g.,
mg/L) or as a percentage.

Visualization of Structure-Property Relationships

The physical characteristics of 4-tert-Octylphenol-3,5-d2 are a direct consequence of its
molecular structure. The following diagram illustrates these relationships.
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Figure 1. Relationship between the Molecular Structure and Physical Properties of 4-tert-Octylphenol-3,5-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [physical characteristics of 4-tert-Octylphenol-3,5-d2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584496#physical-characteristics-of-4-tert-
octylphenol-3-5-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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